Cas no 1805947-10-7 (4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805947-10-7
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4847898
• Update Time: 2025-11-02

4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)4-1-2-15-7(9(12,13)14)5(4)3-6(16)17/h1-2,8H,3H2,(H,16,17)
• InChI Key： KKZCYHFREPQPGP-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(F)(F)F)C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Guide to 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805947-10-7): Properties, Applications, and Market Insights

4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805947-10-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention due to its versatile applications and structural advantages. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends, providing a holistic view for researchers and industry professionals.

The molecular structure of 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid features a pyridine ring substituted with a difluoromethyl group at the 4-position and a trifluoromethyl group at the 2-position, along with an acetic acid moiety at the 3-position. This arrangement enhances its reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of fluorine atoms contributes to its lipophilicity and metabolic stability, traits highly sought after in drug discovery.

One of the most prominent applications of 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid is in the development of novel pharmaceuticals. Fluorinated compounds are increasingly used in medicinal chemistry due to their ability to improve bioavailability and target specificity. Researchers are exploring this compound for potential use in anti-inflammatory and antiviral therapies, aligning with the growing demand for innovative treatments in global health crises.

In agrochemicals, 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid serves as a key building block for designing next-generation pesticides and herbicides. The trifluoromethyl group, in particular, is known to enhance the biological activity of agrochemicals, offering improved pest resistance management. With the rising focus on sustainable agriculture, this compound is poised to play a pivotal role in developing eco-friendly crop protection solutions.

The synthesis of 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid typically involves multi-step reactions, including halogenation and carboxylation processes. Advanced techniques such as flow chemistry and catalytic fluorination are being employed to optimize yield and reduce environmental impact. These innovations cater to the pharmaceutical industry's push for greener and more efficient synthetic routes.

Market trends indicate a steady growth in demand for fluorinated pyridine derivatives, driven by their expanding applications in life sciences and materials science. The compound 1805947-10-7 is no exception, with increasing inquiries from research institutions and chemical manufacturers. Analysts project a compound annual growth rate (CAGR) of 6-8% for similar fluorinated intermediates over the next five years.

For researchers working with 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid, proper handling and storage are essential. Although not classified as hazardous under standard regulations, it is recommended to use personal protective equipment (PPE) and work in well-ventilated areas. Always refer to the material safety data sheet (MSDS) for specific guidelines.

In conclusion, 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1805947-10-7) represents a cutting-edge fluorinated compound with broad industrial relevance. Its unique structural features and adaptable applications make it a focal point in modern chemical research. As science continues to unlock its potential, this compound is expected to contribute significantly to advancements in healthcare, agriculture, and beyond.